Cas no 1804782-09-9 (Methyl 6-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 6-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804782-09-9
• MF: C₁₀H₇F₅INO₃
• MW: 411.063972711563
• CID: 4836586
• Update Time: 2025-06-08

Methyl 6-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H7F5INO3/c1-19-7(18)2-4-5(16)3-6(8(11)12)17-9(4)20-10(13,14)15/h3,8H,2H2,1H3
• InChI Key： RRYYIBCPIAXKBO-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(C=1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate

Methyl 6-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate: A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate (CAS no. 1804782-09-9) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical chemistry. Its unique structural features, comprising a pyridine core substituted with a trifluoromethoxy group, a difluoromethyl group, and an iodo substituent, make it an indispensable intermediate in the development of novel therapeutic agents. This compound has been extensively utilized in the synthesis of various bioactive molecules, particularly in the realm of drug discovery and development.

The significance of this compound lies in its ability to serve as a building block for more complex structures. The presence of the iodo substituent at the 4-position of the pyridine ring allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many pharmacologically active compounds. Additionally, the difluoromethyl and trifluoromethoxy groups introduce fluorine atoms that can modulate the pharmacokinetic and pharmacodynamic properties of the final drug candidates. Fluorinated compounds often exhibit enhanced metabolic stability, improved binding affinity to biological targets, and increased bioavailability.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorine atoms into drug molecules. The use of Methyl 6-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate has been instrumental in advancing these efforts. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the trifluoromethoxy group and the iodo substituent provides a strategic handle for introducing fluorine-rich moieties into kinase inhibitors, thereby enhancing their efficacy and selectivity.

The pharmaceutical industry has also leveraged this compound in the development of antiviral agents. The structural motifs present in Methyl 6-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate have been found to be compatible with various antiviral scaffolds. Researchers have utilized it to create novel compounds that target viral proteases and polymerases, contributing to the fight against emerging viral threats. The ability to modify the pyridine core through cross-coupling reactions has allowed for the rapid optimization of these antiviral agents, leading to more effective treatments.

Moreover, this compound has found applications in the synthesis of central nervous system (CNS) drugs. The unique electronic properties imparted by the fluorinated substituents can influence blood-brain barrier penetration, a crucial factor for CNS drug development. Several studies have highlighted its role in generating novel neuroactive compounds that exhibit promising effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The versatility of Methyl 6-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate as a precursor has enabled researchers to explore diverse chemical space, leading to innovative therapeutic strategies.

The synthetic methodologies involving this compound have also seen significant advancements. Recent innovations in palladium-catalyzed cross-coupling reactions have enhanced the efficiency and selectivity of transformations involving Methyl 6-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate. These improvements have not only streamlined synthetic routes but also opened up new possibilities for constructing complex molecular architectures. For example, Buchwald-Hartwig amination reactions have been employed to introduce various nitrogen-containing moieties into the pyridine core, expanding the library of potential drug candidates.

The impact of this compound extends beyond academic research; it has also been commercialized by several pharmaceutical companies for use in their drug discovery programs. Its availability as a high-quality intermediate has facilitated rapid prototyping and optimization of lead compounds. This accessibility underscores its importance as a cornerstone molecule in modern medicinal chemistry. As research continues to evolve, it is anticipated that new applications for Methyl 6-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate will emerge, further solidifying its role as a key player in pharmaceutical innovation.

In conclusion, Methyl 6-(difluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate (CAS no. 1804782-09-9) is a multifaceted compound with broad utility in pharmaceutical synthesis. Its unique structural attributes make it an invaluable tool for constructing complex bioactive molecules across various therapeutic areas. The ongoing research and development efforts continue to highlight its significance as a key intermediate in modern drug discovery and development pipelines.